Cas no 586333-28-0 (1H-Pyrazole, 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)-
• CAS No: 586333-28-0
• MF: C₁₆H₁₀ClF₃N₂
• MW: 322.712213039398
• CID: 341414
• PubChem ID: 10426309
• Update Time: 2025-04-19

1H-Pyrazole, 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)-
• 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
• 5-(4-chlorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
• VSJKSKOCYFMVKZ-UHFFFAOYSA-N
• DTXSID90439769
• 586333-28-0

• Inchi： 1S/C16H10ClF3N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
• InChI Key： VSJKSKOCYFMVKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(F)(F)F)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 322.0486
• Monoisotopic Mass: 322.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82